Cas no 1310404-51-3 (2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, serving as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the chloro and nitro substituents enhances its reactivity, enabling selective functionalization at specific positions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group provides stability under ambient conditions while remaining reactive under coupling conditions. This compound is valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic scaffolds. Its crystalline nature and well-defined structure facilitate purification and characterization, ensuring reproducibility in synthetic applications. The balanced electronic effects of the substituents make it a reliable building block for tailored molecular design.
2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1310404-51-3 structure
Product Name:2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1310404-51-3
MF:C11H14BClN2O4
MW:284.503861904144
MDL:MFCD08063080
CID:1033333
PubChem ID:53398371
Update Time:2025-10-29

2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Chloro-5-nitropyridine-3-boronic acid pinacol ester
    • PS-12719
    • MFCD08063080
    • AKOS015949862
    • DS-000874
    • MB05288
    • DTXSID80694421
    • CS-0337916
    • 1310404-51-3
    • FD10358
    • MDL： MFCD08063080
    • Inchi： 1S/C11H14BClN2O4/c1-10(2)11(3,4)19-12(18-10)8-5-7(15(16)17)6-14-9(8)13/h5-6H,1-4H3
    • InChI Key： TZNILTPHZHGJEH-UHFFFAOYSA-N
    • SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CC(=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 284.07400
  • Monoisotopic Mass: 284.0735148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.2Ų

Experimental Properties

  • PSA: 77.17000
  • LogP: 2.46560

2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM135012-100mg
2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1310404-51-3 95%
100mg
 $196 2024-08-02
Chemenu
CM135012-1g
2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1310404-51-3 95%
1g
 $490 2024-08-02
Chemenu
CM135012-5g
2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1310404-51-3 95%
5g
 $1960 2024-08-02
Chemenu
CM135012-25g
2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1310404-51-3 95%
25g
 $5880 2024-08-02
abcr
AB389661-100 mg
2-Chloro-5-nitropyridine-3-boronic acid pinacol ester
 1310404-51-3
100mg
 €382.00 2023-04-25
Matrix Scientific
100165-250mg
2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 95+%
 1310404-51-3 95+%
250mg
 $394.00 2023-09-08
Matrix Scientific
100165-1g
2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 95+%
 1310404-51-3 95+%
1g
 $874.00 2023-09-08
eNovation Chemicals LLC
D543394-5g
2-CHLORO-5-NITROPYRIDINE-3-BORONIC ACID PINACOL ESTER
 1310404-51-3 95%
5g
 $1500 2024-06-05
eNovation Chemicals LLC
D543394-10g
2-CHLORO-5-NITROPYRIDINE-3-BORONIC ACID PINACOL ESTER
 1310404-51-3 95%
10g
 $1800 2024-06-05
Alichem
A029184734-1g
2-Chloro-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1310404-51-3 95%
1g
 $400.00 2022-04-03

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